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Compound of Interest

Compound Name: 2,5-Dimethylpyridin-3-ol

CAS No.: 175170-53-3

Cat. No.: B068657

Get Quote

Executive Summary
2,5-Dimethylpyridin-3-ol (also known as 3-hydroxy-2,5-lutidine) is a critical heterocyclic

intermediate used in the synthesis of Vitamin B6 analogs, pharmaceutical ligands, and

agrochemicals. Its structural positioning of the hydroxyl group relative to the methyl

substituents makes it a valuable scaffold for probing active sites in pyridoxal-dependent

enzymes.

This guide details two primary synthetic pathways:

The Nitro-Conversion Route (Laboratory Scale): A three-step sequence involving nitration,

reduction, and diazotization-hydrolysis. This route is recommended for laboratory-scale

synthesis due to its milder conditions and higher regioselectivity.

The Sulfonate Fusion Route (Industrial Scale): A classic two-step protocol utilizing

sulfonation and alkali fusion. While scalable, this route requires high-temperature handling

and specialized equipment.
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Retrosynthetic Analysis & Strategy
The synthesis of 3-hydroxypyridines is historically challenging due to the electron-deficient

nature of the pyridine ring, which resists direct electrophilic hydroxylation. The strategy

therefore relies on introducing a directing group (Nitro or Sulfonic acid) at the 3-position—the

most accessible site for Electrophilic Aromatic Substitution (EAS) in 2,5-lutidine—followed by

functional group interconversion.

Pathway Logic
Substrate: 2,5-Lutidine (2,5-Dimethylpyridine) is the ideal starting material.

Regiochemistry: The 2-methyl and 5-methyl groups cooperatively direct electrophiles to the

3-position.

The 3-position is ortho to the 2-methyl group and beta to the nitrogen, making it the most

nucleophilic site available.

Transformation:

Route A:

Route B:

Figure 1: Strategic map of synthetic pathways. The green path (Diazotization) is preferred for

laboratory synthesis.

Protocol A: The Nitro-Conversion Route
(Recommended)
This protocol offers the best balance of yield and purity for scales ranging from 1g to 100g.

Step 1: Nitration of 2,5-Lutidine
Objective: Selectively install a nitro group at the 3-position.

Reagents: 2,5-Lutidine (1.0 eq), Fuming Nitric Acid (d=1.5), Conc. Sulfuric Acid.[1][2]
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Mechanism: Electrophilic Aromatic Substitution.[2]

Procedure:

Preparation: In a 500 mL round-bottom flask equipped with a magnetic stirrer and dropping

funnel, place 50 mL of concentrated sulfuric acid (

). Cool to 0–5°C in an ice bath.

Addition: Add 2,5-Lutidine (10.7 g, 100 mmol) dropwise. Caution: Exothermic reaction.

Nitration: To the cold mixture, add a mixture of fuming nitric acid (8 mL) and concentrated

sulfuric acid (12 mL) dropwise over 30 minutes, keeping the temperature below 20°C.

Reaction: Remove the ice bath and heat the mixture to 100°C for 2–4 hours. Monitor by TLC

(EtOAc/Hexane 1:1) or LC-MS.

Work-up: Pour the reaction mixture onto 300 g of crushed ice. Neutralize carefully with solid

Sodium Carbonate (

) or Ammonium Hydroxide (

) to pH 8–9.

Extraction: Extract with Dichloromethane (

mL). Dry the organic layer over anhydrous

and concentrate in vacuo.

Purification: Recrystallize from ethanol or purify via silica gel chromatography if necessary.

Expected Yield: 60–75%

Product: 3-Nitro-2,5-dimethylpyridine (Yellow solid).

Step 2: Reduction to Amine
Objective: Reduce the nitro group to a primary amine.
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Reagents: Iron powder (Fe), Hydrochloric acid (HCl), Ethanol/Water.

Alternative: Catalytic hydrogenation (

, Pd/C) in Methanol.

Procedure (Iron Reduction):

Suspend 3-Nitro-2,5-dimethylpyridine (5.0 g, 32.8 mmol) in 50 mL of 50% aqueous ethanol.

Add Iron powder (10 g, excess) and 1 mL of conc. HCl.

Heat to reflux for 2 hours with vigorous stirring.

Adjust pH to >9 with NaOH solution. Filter hot through Celite to remove iron residues.

Concentrate the filtrate. The amine may crystallize or require extraction with Chloroform.

Product: 3-Amino-2,5-dimethylpyridine.

Step 3: Diazotization and Hydrolysis
Objective: Convert the amine to a hydroxyl group via a diazonium salt intermediate.

Reagents: Sodium Nitrite (

), Sulfuric Acid (

), Water.

Procedure:

Salt Formation: Dissolve 3-Amino-2,5-dimethylpyridine (3.0 g, 24.5 mmol) in 20 mL of 30%

. Cool to 0–5°C.

Diazotization: Add a solution of Sodium Nitrite (1.9 g, 27 mmol) in 5 mL water dropwise,

maintaining the temperature below 5°C. Stir for 30 minutes. The solution should be clear

(diazonium salt formed).
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Hydrolysis: Transfer the cold diazonium solution dropwise into a separate flask containing 20

mL of boiling water (or 10%

) heated to 100°C. Note: Nitrogen gas evolution will be vigorous.

Completion: Continue heating for 15 minutes after addition is complete.

Isolation: Cool the mixture to room temperature. Neutralize to pH 6–7 with saturated

.

Extraction: Extract with Ethyl Acetate (

mL). The product is amphoteric and water-soluble; salting out the aqueous phase with NaCl
improves yield.

Purification: Dry over

, filter, and concentrate. Recrystallize from Acetone/Hexane or sublime under high vacuum.

Final Product: 2,5-Dimethylpyridin-3-ol.[3][4][5]

Appearance: White to off-white crystalline solid.

Protocol B: The Sulfonate Fusion Route (Industrial
Alternative)
Context: This route avoids potentially explosive diazonium intermediates but requires high

temperatures and handling of mercury catalysts (optional but improves yield).

Sulfonation:

Mix 2,5-Lutidine with 20% Oleum (

) and a catalytic amount of

(0.5%).

Heat to 220–230°C for 8–10 hours.
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Isolate 2,5-Dimethylpyridine-3-sulfonic acid by pouring onto ice and filtering the precipitate

(zwitterionic solid).

Alkali Fusion:

Place KOH (5 eq) and a small amount of water in a nickel or copper crucible. Heat until

molten (approx. 250°C).

Add the sulfonic acid solid in portions.

Increase temperature to 280–300°C and maintain for 30–60 minutes. The melt will darken.

Cool, dissolve the melt in water, and acidify to pH 6–7 with HCl.

Extract and purify as in Protocol A.

Analytical Characterization
Confirm the identity of the synthesized product using the following parameters:

Technique Expected Data Interpretation

1H NMR (DMSO-d6) 2.10 (s, 3H), 2.35 (s, 3H) Methyl groups at C2 and C5.

6.90 (s, 1H), 7.85 (s, 1H)
Aromatic protons at C4 and

C6. (C4 is shielded by OH).

9.50 (br s, 1H)

Hydroxyl proton (

exchangeable).

MS (ESI+) m/z 124.1
Matches Formula

(MW 123.15).

Melting Point 168–172°C (decomp)
Consistent with

hydroxypyridine derivatives.

Safety & Handling
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2,5-Lutidine: Flammable liquid, noxious odor. Use in a fume hood.

Nitration: Highly exothermic. Runaway reactions are possible if temperature is not controlled.

Do not scale up without calorimetry testing.

Diazonium Salts: Potentially explosive if allowed to dry. Keep in solution and proceed

immediately to hydrolysis.

Mercury (Route B): If

is used, waste must be segregated as heavy metal waste.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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